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Compound of Interest

Compound Name: Palmitoleic acid-d13

Cat. No.: B10820593

In-Depth Technical Guide: Palmitoleic Acid-d13

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Palmitoleic acid-d13, a
deuterated analog of palmitoleic acid. It is intended to serve as a core resource for researchers
and professionals engaged in drug development and metabolic research. This document
outlines its chemical properties, and available technical data, and provides context for its
application in experimental settings.

Core Chemical Identifiers

Palmitoleic acid-d13 is a stable isotope-labeled version of palmitoleic acid, an omega-7
monounsaturated fatty acid. The deuterium labeling makes it a valuable tool for a variety of
research applications, particularly in mass spectrometry-based analyses.

Identifier Value
CAS Number 2692623-92-8[1][2]
Molecular Formula C16H17D1302[1][2]

Physicochemical and Technical Data
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The following table summarizes the key quantitative data for Palmitoleic acid-d13, compiled
from various suppliers. This information is crucial for its proper handling, storage, and use in
experimental protocols.

Property Value Source

(92)-Hexadecenoic Acid-d13,
C16:1(92)-d13, C16:1 n-7-d13,

Synonyms ] o ) Cayman Chemical[1]
cis-Palmitoleic Acid-d13, FA
16:1-d13
Molecular Weight 267.5 g/mol Cayman Chemical[1]
Purity >98% Larodan[2]

>99% deuterated forms (d1- )
Cayman Chemical[1]

d13)

Physical State Liquid Larodan[2]
Formulation A 10 mg/ml solution in ethanol Cayman Chemical[1]
Neat Larodan[2]

. DMF: 30 mg/ml, DMSO: 30 .
Solubility Cayman Chemical[1]
mg/ml, Ethanol: 50 mg/ml

Storage -20°C Cayman Chemical, Larodan[2]

Stability > 2 years Cayman Chemical

Experimental Applications and Protocols

Palmitoleic acid-d13 is primarily intended for use as an internal standard for the quantification
of endogenous palmitoleic acid in various biological samples by gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Its heavy
isotope labeling allows for clear differentiation from the naturally occurring analyte, ensuring
accurate and precise quantification.

General Protocol for Use as an Internal Standard
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While specific protocols will vary depending on the sample matrix and analytical
instrumentation, a general workflow for using Palmitoleic acid-d13 as an internal standard is
outlined below.

Workflow for Quantification using Palmitoleic acid-d13.

Methodology:

o Sample Preparation: A known amount of Palmitoleic acid-d13 is spiked into the biological
sample.

 Lipid Extraction: Total lipids are extracted from the sample using a suitable method such as
Folch or Bligh-Dyer.

» Derivatization (for GC-MS): The extracted fatty acids are often converted to their fatty acid
methyl esters (FAMES) for improved volatility and chromatographic separation.

 Instrumental Analysis: The prepared sample is injected into an LC-MS or GC-MS system.

e Quantification: The concentration of endogenous palmitoleic acid is determined by
comparing its peak area to the peak area of the added Palmitoleic acid-d13 internal
standard.

Biological Context: The Role of Palmitoleic Acid

Understanding the biological roles of palmitoleic acid provides the context for its quantification.
Palmitoleic acid is an omega-7 monounsaturated fatty acid found in sources like macadamia
nuts and sea buckthorn oil.[1] Research has highlighted its role as a lipokine, a lipid hormone
that communicates between tissues to regulate metabolic processes.

Studies have shown that palmitoleic acid can:
e Increase basal and insulin-stimulated glucose uptake in adipocytes.[1]
e Enhance the levels of glucose transporter 4 (GLUT4) in fat cells.[1]

e Reduce insulin resistance and liver inflammation in diet-induced obesity models in mice.[1]
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The signaling pathways influenced by palmitoleic acid often involve key metabolic regulators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10820593#palmitoleic-acid-d13-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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